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Abstract
Spirambrene, a synthetic fragrance ingredient valued for its woody and ambery notes, is

utilized in a variety of consumer products. As with many fragrance materials, understanding its

environmental persistence and ultimate fate is of critical importance for comprehensive risk

assessment and sustainable product development. This technical guide provides a

consolidated overview of the available information regarding the biodegradability and

environmental characteristics of Spirambrene (CAS numbers 121251-68-1 and 121251-67-0),

chemically known as 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][2]dioxane]. Due

to the limited publicly available quantitative data for Spirambrene, this guide also incorporates

information on standardized testing protocols and the environmental fate of structurally related

fragrance compounds to provide a broader context for its potential environmental behavior.
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A foundational understanding of a substance's physical and chemical properties is essential for

predicting its environmental distribution and partitioning. Spirambrene is a mixture of

diastereoisomers with the molecular formula C₁₅H₂₆O₂.[3][4] Key reported properties are

summarized in Table 1. The high Log Pow value of 4.9 suggests a tendency for Spirambrene
to partition into organic matter and potentially bioaccumulate.[5]

Property Value Unit Reference

Molecular Formula C₁₅H₂₆O₂ [3][4]

Molecular Weight 238.4 g/mol [4]

Log Pow (Octanol-

Water Partition

Coefficient)

4.9 [5]

Vapor Pressure 0.0039 hPa (at 20°C) [4]

Water Solubility Immiscible [5]

Boiling Point 252 °C [4]

Appearance
Colorless to pale

yellow liquid
[6]

Table 1: Physicochemical Properties of Spirambrene.

Biodegradability
The biodegradability of a chemical is a key determinant of its environmental persistence. The

manufacturer, Givaudan, indicates that the biodegradability of its ingredients is assessed using

Organisation for Economic Co-operation and Development (OECD) test guidelines.[1] These

guidelines define categories such as "readily biodegradable" and "inherently biodegradable".[1]

A substance is considered readily biodegradable if it achieves >60% degradation within a 28-

day period and passes the 10-day window criterion in specific tests like the OECD 301 series.

[1] A Material Safety Data Sheet (MSDS) for Spirambrene states that it is "Expected to be

biodegradable".[3]
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However, specific quantitative results from ready or inherent biodegradability tests for

Spirambrene are not publicly available. In the absence of direct data, the environmental risk

assessment of fragrance ingredients often relies on data from structurally similar compounds

(read-across). One search result identified methyl dihydrojasmonate (CAS # 24851-98-7) as a

suitable read-across analog for certain toxicological endpoints, although specific

biodegradability data for this analog was not provided in the search results.[7]

Experimental Protocol for Ready Biodegradability
Testing (OECD 301F)
The OECD 301F Manometric Respirometry Test is a standard method for assessing the ready

biodegradability of chemical substances.[8] The following provides a generalized protocol for

this test as it would be applied to a fragrance ingredient like Spirambrene.

Objective: To determine the extent and rate of aerobic biodegradation of the test substance by

microorganisms by measuring oxygen consumption.

Principle: A known volume of inoculated mineral medium containing the test substance as the

sole nominal source of organic carbon is incubated in a closed flask at a constant temperature.

The consumption of oxygen is measured over a 28-day period. The amount of oxygen

consumed by the microbial population in degrading the test substance, corrected for a blank

control, is expressed as a percentage of the theoretical oxygen demand (ThOD).

Materials and Apparatus:

Test Substance: Spirambrene

Inoculum: Activated sludge from a domestic wastewater treatment plant.

Mineral Medium: Prepared according to OECD 301 guidelines, containing essential mineral

salts.

Respirometer: A device capable of measuring oxygen consumption, such as an OxiTop®

system.

Test Flasks: Dark glass bottles to prevent photodegradation.
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CO₂ Absorber: Potassium hydroxide solution to absorb the carbon dioxide produced.

Procedure:

Preparation of Test Solutions: A stock solution of Spirambrene is prepared. Due to its low

water solubility, a suitable carrier solvent or emulsifying agent may be required, with

appropriate controls. The final concentration in the test flasks is typically set to provide a

theoretical oxygen demand (ThOD) of 50-100 mg/L.

Inoculum Preparation: The activated sludge is collected, and the supernatant is used as the

inoculum.

Test Setup: The test flasks are filled with the mineral medium, inoculum, and the test

substance. Control flasks (inoculum only) and reference standard flasks (e.g., sodium

benzoate) are also prepared. A toxicity control containing both the test substance and the

reference standard is included to check for inhibitory effects.

Incubation: The flasks are sealed in the respirometer and incubated in the dark at a constant

temperature (typically 20 ± 1°C) for 28 days with continuous stirring.

Measurement: The oxygen consumption is monitored and recorded by the respirometer at

regular intervals.

Data Analysis: The percentage of biodegradation is calculated as: % Biodegradation = (O₂

consumed by test substance - O₂ consumed by blank) / ThOD * 100

Pass Criteria for Ready Biodegradability:

Biodegradation reaches ≥ 60% of the ThOD within the 28-day test period.

This level of biodegradation is reached within a 10-day window following the start of

significant biodegradation (the "10-day window" criterion).
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Figure 1: Workflow for OECD 301F Biodegradability Test.

Environmental Fate
The environmental fate of a substance describes its transport and transformation in various

environmental compartments. Key aspects include its partitioning into soil/sediment and water,

and its degradation through biotic and abiotic processes.

Partitioning and Mobility
The high Log Pow of Spirambrene (4.9) suggests a strong affinity for organic carbon in soil

and sediment.[5] This would lead to a high soil organic carbon-water partitioning coefficient

(Koc), indicating low mobility in soil and a tendency to accumulate in sediment if released into

aquatic environments. A specific Koc value for Spirambrene is not publicly available.

Abiotic Degradation
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Information regarding the abiotic degradation of Spirambrene through processes such as

hydrolysis and photolysis is not available in the public domain. Due to its chemical structure as

a cyclic ether, it is expected to be stable to hydrolysis under normal environmental pH

conditions. Photodegradation potential would depend on its UV absorption spectrum, which is

not reported.

Biotic Degradation Pathway
No specific studies detailing the metabolic pathway of Spirambrene degradation by

microorganisms have been found. For many complex organic molecules, biodegradation is

initiated by enzymatic action, often involving oxidation, which can lead to the opening of ring

structures and subsequent mineralization.
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Figure 2: Conceptual Environmental Fate of Spirambrene.
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Ecotoxicity
Spirambrene is classified as "Toxic to aquatic life with long lasting effects" (H411).[6] This

classification indicates that the substance can cause adverse effects to aquatic organisms at

low concentrations and that it may persist in the environment. Specific ecotoxicity data, such as

the 96-hour LC50 for fish, the 48-hour EC50 for Daphnia magna, and the 72-hour IC50 for

algae, are not publicly available for Spirambrene. However, a registration dossier for a

substance with a similar structure provides a 96-hour LC50 for freshwater fish of 0.21 mg/L,

which falls into the toxic category.[9] A safety data sheet for Spirambrene states that 100% of

the mixture consists of components of unknown acute and long-term hazards to the aquatic

environment.[5]

Analytical Methods
The detection and quantification of fragrance materials like Spirambrene in environmental

matrices (water, soil, sediment, biota) typically require sophisticated analytical techniques. Due

to its semi-volatile nature and hydrophobicity, methods involving solvent extraction followed by

gas chromatography-mass spectrometry (GC-MS) are generally suitable. For water samples,

solid-phase extraction (SPE) can be used to concentrate the analyte prior to analysis. High-

performance liquid chromatography (HPLC) coupled with mass spectrometry (LC-MS) could

also be applicable.
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Figure 3: General Analytical Workflow for Spirambrene.

Conclusion and Data Gaps
Spirambrene is a fragrance ingredient with physical and chemical properties that suggest a

potential for environmental persistence and bioaccumulation. It is classified as toxic to aquatic

life. While the manufacturer indicates that biodegradability is assessed according to OECD

guidelines, specific quantitative data on its rate and extent of biodegradation, as well as its

environmental half-life, are not publicly available. Furthermore, there is a lack of information on

its specific degradation pathways and products. To conduct a comprehensive environmental

risk assessment, further research is needed to fill these data gaps, including:

Quantitative results from a ready biodegradability test (e.g., OECD 301F).
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Data from inherent and simulation biodegradability tests to determine environmental half-

lives in relevant compartments.

Identification of major degradation products.

Standardized ecotoxicity testing to determine LC50/EC50 values for key aquatic organisms.

Measurement of the soil sorption coefficient (Koc).

The generation of this data would allow for a more definitive characterization of the

environmental profile of Spirambrene and inform its sustainable use in consumer products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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